Cas no 1270327-59-7 (2-amino-2-(2-bromo-4,5-difluorophenyl)acetic acid)

• Product Name: 2-amino-2-(2-bromo-4,5-difluorophenyl)acetic acid
• CAS No: 1270327-59-7
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 6295530
• PubChem ID: 77129541
• Update Time: 2025-05-21

2-amino-2-(2-bromo-4,5-difluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-bromo-4,5-difluorophenyl)acetic acid
• 1270327-59-7
• EN300-1893372

• Inchi： 1S/C8H6BrF2NO2/c9-4-2-6(11)5(10)1-3(4)7(12)8(13)14/h1-2,7H,12H2,(H,13,14)
• InChI Key： JIYCGCYJFSVEFR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(C(=O)O)N)F)F

Computed Properties

• Exact Mass: 264.95500g/mol
• Monoisotopic Mass: 264.95500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-(2-bromo-4,5-difluorophenyl)acetic acid

Comprehensive Overview of 2-amino-2-(2-bromo-4,5-difluorophenyl)acetic acid (CAS No. 1270327-59-7)

2-amino-2-(2-bromo-4,5-difluorophenyl)acetic acid (CAS No. 1270327-59-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated phenylacetic acid derivative is characterized by its unique molecular structure, which includes a bromine atom and two fluorine substituents on the aromatic ring. These features contribute to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in medicinal chemistry due to its ability to interact with biological targets selectively.

The compound's synthetic versatility makes it a valuable intermediate in the preparation of more complex molecules. Its amino acid functionality allows for further derivatization, enabling the creation of peptidomimetics and other bioactive compounds. In recent years, the demand for fluorinated building blocks like 2-amino-2-(2-bromo-4,5-difluorophenyl)acetic acid has surged, driven by the growing interest in fluorine-containing pharmaceuticals. Fluorination is a key strategy in modern drug design, as it can enhance metabolic stability, bioavailability, and binding affinity.

From an analytical chemistry perspective, CAS No. 1270327-59-7 presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound and ensuring its purity. The presence of both bromine and fluorine atoms creates distinctive spectral patterns that facilitate its identification. Quality control is particularly important for researchers who rely on this compound as a high-purity reference standard in their experiments.

In the context of green chemistry initiatives, there is growing interest in developing more sustainable synthetic routes to compounds like 2-amino-2-(2-bromo-4,5-difluorophenyl)acetic acid. Researchers are investigating catalytic methods and atom-economical processes to reduce waste and improve efficiency. This aligns with broader trends in the chemical industry towards environmentally friendly synthesis and reduced hazardous byproducts.

The compound's potential applications extend beyond pharmaceuticals. In materials science, fluorinated aromatic compounds are being explored for their unique electronic properties. While 1270327-59-7 is primarily used in research settings, its structural features suggest possible utility in the development of specialty polymers or electronic materials. However, these applications remain largely unexplored and represent an area for future investigation.

For researchers working with 2-amino-2-(2-bromo-4,5-difluorophenyl)acetic acid, proper handling protocols and storage conditions are essential to maintain its stability. The compound should be protected from moisture and stored in a cool, dry environment. As with all research chemicals, appropriate safety measures should be observed during handling, including the use of personal protective equipment.

The market for fluorinated fine chemicals continues to expand, with CAS No. 1270327-59-7 representing an important member of this class. Suppliers and manufacturers are increasingly offering this compound to meet the needs of academic and industrial researchers. When sourcing this material, quality assurance and certificates of analysis are critical considerations to ensure research reproducibility.

Looking ahead, the future of 2-amino-2-(2-bromo-4,5-difluorophenyl)acetic acid research appears promising. As our understanding of structure-activity relationships in medicinal chemistry deepens, the demand for precisely functionalized compounds like this one is likely to increase. Ongoing studies may reveal novel applications in drug discovery or material science, further cementing its importance in chemical research.